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Compound of Interest

Compound Name: Atalafoline

Cat. No.: B011924 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Atalafoline is a naturally occurring alkaloid with the chemical formula C17H17NO6.[1] While

the precise biological activities of Atalafoline are not extensively characterized, many natural

products exhibit potent modulatory effects on key cellular signaling pathways.[2][3] This

application note describes a comprehensive cell-based assay workflow to investigate the

potential anti-inflammatory activity of Atalafoline by focusing on the Nuclear Factor-kappa B

(NF-κB) signaling pathway. The NF-κB pathway is a critical regulator of the inflammatory

response, and its inhibition is a key target for anti-inflammatory drug development.[4][5][6]

This document provides detailed protocols for assessing the cytotoxicity of Atalafoline, its

effect on the production of the inflammatory mediator nitric oxide (NO), and its impact on NF-κB

activation in a cellular context.
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Phase 1: Cytotoxicity Assessment

Phase 2: Anti-inflammatory Activity

Seed RAW 264.7 cells

Treat with Atalafoline (serial dilutions)

24h Incubation

MTT Assay

Determine Non-Toxic Concentration Range

Pre-treat with non-toxic Atalafoline

Inform Concentration Selection

Seed RAW 264.7 cells

Stimulate with LPS

24h Incubation (for NO Assay) 6-8h Incubation (for NF-κB Assay)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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